Cas no 1803861-54-2 (4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1803861-54-2
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4908294
• Update Time: 2025-11-01

4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)6-4-13-3-5(1-2-12)7(6)14(15)16/h3-4H,1H2
• InChI Key： RGONNKNNXULQLH-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(CC#N)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 1.2
• Topological Polar Surface Area: 82.5

Additional information on 4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile

Introduction to 4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1803861-54-2)

4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1803861-54-2) is a versatile compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel drugs and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile.

The molecular structure of 4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile is composed of a pyridine ring substituted with a nitro group at the 4-position, a trifluoromethyl group at the 3-position, and an acetonitrile group at the 5-position. The presence of these functional groups imparts distinct chemical and physical properties to the compound. The nitro group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The trifluoromethyl group, on the other hand, enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design.

The synthesis of 4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile has been explored through various routes. One common method involves the reaction of 3-trifluoromethylpyridine with an appropriate nitrating agent followed by a subsequent cyanoethylation step. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in Organic Letters in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield while minimizing waste generation.

In the pharmaceutical industry, 4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile has shown promise as a building block for the development of new drugs. Its unique combination of functional groups makes it suitable for targeting specific biological pathways and receptors. Research published in Journal of Medicinal Chemistry in 2022 highlighted its potential as a lead compound for developing inhibitors against certain enzymes involved in cancer progression and neurodegenerative diseases.

Beyond pharmaceuticals, 4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile has found applications in agrochemicals. Its high lipophilicity and stability make it an ideal candidate for formulating pesticides and herbicides that are effective against a wide range of pests and weeds. A study in Pest Management Science in 2021 demonstrated its efficacy in controlling resistant weed species while maintaining low toxicity to non-target organisms.

In materials science, the unique electronic properties of 4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile have been exploited for developing advanced materials such as organic semiconductors and photovoltaic materials. The presence of electron-withdrawing groups enhances charge transport properties, making it suitable for use in organic electronic devices. Research published in Advanced Materials in 2020 reported the successful incorporation of this compound into polymer blends to improve their performance in organic solar cells.

The safety profile of 4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have generally shown that it is safe when handled under appropriate conditions and used within recommended guidelines.

In conclusion, 4-Nitro-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1803861-54-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and its potential uses are explored more deeply, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.